Cas no 1807056-23-0 (1-(3-Bromo-2-iodophenyl)-1-chloropropan-2-one)

• Product Name: 1-(3-Bromo-2-iodophenyl)-1-chloropropan-2-one
• CAS No: 1807056-23-0
• MF: C₉H₇BrClIO
• MW: 373.412753343582
• CID: 4975085
• Update Time: 2025-11-01

1-(3-Bromo-2-iodophenyl)-1-chloropropan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-Bromo-2-iodophenyl)-1-chloropropan-2-one

• Inchi： 1S/C9H7BrClIO/c1-5(13)8(11)6-3-2-4-7(10)9(6)12/h2-4,8H,1H3
• InChI Key： USLOQSLADAUEDN-UHFFFAOYSA-N
• SMILES： IC1C(=CC=CC=1C(C(C)=O)Cl)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 200
• XLogP3: 3.6
• Topological Polar Surface Area: 17.1

Additional information on 1-(3-Bromo-2-iodophenyl)-1-chloropropan-2-one

1-(3-Bromo-2-Iodophenyl)-1-Chloropropan-2-One: A Comprehensive Overview

1-(3-Bromo-2-Iodophenyl)-1-Chloropropan-2-One (CAS No. 1807056-23-0) is a highly specialized organic compound with significant applications in modern chemical research and development. This compound, characterized by its unique structure, has garnered attention due to its potential in various fields, including pharmaceuticals, agrochemicals, and materials science. The molecule consists of a propanone backbone substituted with a bromine atom at the 3-position and an iodine atom at the 2-position of the phenyl ring, along with a chlorine atom attached to the carbonyl carbon. This combination of substituents imparts distinctive electronic and steric properties, making it a valuable tool in synthetic chemistry.

The synthesis of 1-(3-Bromo-2-Iodophenyl)-1-Chloropropan-2-One involves a series of carefully designed reactions, often employing advanced methodologies such as Suzuki-Miyaura coupling or other cross-coupling techniques. Recent studies have highlighted the importance of precise control over reaction conditions to achieve high yields and purity. Researchers have also explored alternative synthetic pathways to enhance efficiency and reduce environmental impact, aligning with the growing emphasis on sustainable chemistry practices.

One of the most promising applications of this compound lies in its use as an intermediate in drug discovery programs. The presence of halogen atoms at specific positions on the phenyl ring allows for modular substitution, enabling chemists to tailor the molecule for desired pharmacokinetic properties. For instance, studies have demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain enzymes implicated in cancer progression. These findings underscore its potential as a lead compound in the development of novel therapeutic agents.

In addition to its role in pharmaceuticals, 1-(3-Bromo-2-Iodophenyl)-1-Chloropropan-2-One has found utility in agrochemical research. Its ability to modulate plant growth hormones has been explored in recent studies, suggesting its potential as a component in next-generation pesticides or growth regulators. The compound's stability under various environmental conditions further enhances its suitability for agricultural applications.

From a structural standpoint, the molecule's electronic configuration plays a crucial role in determining its reactivity. The electron-withdrawing effects of the bromine and iodine atoms at the ortho and meta positions create a highly activated aromatic system, facilitating various electrophilic substitution reactions. This property has been exploited in the design of novel materials with tailored electronic characteristics, such as organic semiconductors for use in flexible electronics.

Recent advancements in computational chemistry have provided deeper insights into the molecular dynamics of 1-(3-Bromo-2-Iodophenyl)-1-Chloropropan-2-One. Quantum mechanical simulations have revealed that the compound exhibits unique charge transfer properties, which could be harnessed for energy storage applications. Furthermore, experimental studies have confirmed that the compound demonstrates excellent solubility in polar solvents, making it amenable to use in solution-based chemical processes.

The toxicological profile of this compound is another area of active research. While preliminary data suggest that it exhibits low acute toxicity, long-term studies are required to fully understand its safety profile. Regulatory agencies have emphasized the importance of thorough risk assessment before widespread industrial application.

In conclusion, 1-(3-Bromo-2-Iodophenyl)-1-Chloropropan-2-One (CAS No. 1807056-23-0) stands as a testament to the ingenuity and precision of modern chemical synthesis. Its versatile structure and diverse applications position it as a key player in contemporary chemical research. As ongoing studies continue to unlock its potential, this compound is poised to make significant contributions across multiple scientific disciplines.